Cas no 88229-43-0 (Benzeneacetamide, 4-bromo-N-(diphenylmethyl)-)

• Product Name: Benzeneacetamide, 4-bromo-N-(diphenylmethyl)-
• CAS No: 88229-43-0
• MF: C₂₁H₁₈BrNO
• MW: 380.277724742889
• CID: 640486
• PubChem ID: 1273165
• Update Time: 2025-04-19

Benzeneacetamide, 4-bromo-N-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-bromo-N-(diphenylmethyl)-
• N-benzhydryl-2-(4-bromophenyl)acetamide
• BIM-0031103.P001
• MixCom6_001595
• AKOS001080207
• DTXSID20361544
• Z26725653
• Oprea1_463253
• ST042069
• 2-(4-bromophenyl)-N-(diphenylmethyl)acetamide
• 88229-43-0
• CBMicro_031291

• Inchi： 1S/C21H18BrNO/c22-19-13-11-16(12-14-19)15-20(24)23-21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,21H,15H2,(H,23,24)
• InChI Key： PDOVHCQFOXDJMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.05718g/mol
• Monoisotopic Mass: 379.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.1Ų